Cas no 1707371-91-2 (5-Methyl-2-phenyl-4,5,6,7-tetrahydro-2H-pyrazolo[3,4-b]pyridin-3-ol)

5-Methyl-2-phenyl-4,5,6,7-tetrahydro-2H-pyrazolo[3,4-b]pyridin-3-ol structure
1707371-91-2 structure
Product Name:5-Methyl-2-phenyl-4,5,6,7-tetrahydro-2H-pyrazolo[3,4-b]pyridin-3-ol
CAS No:1707371-91-2
MF:C13H15N3O
MW:229.277702569962
CID:5059007
Update Time:2025-07-22

5-Methyl-2-phenyl-4,5,6,7-tetrahydro-2H-pyrazolo[3,4-b]pyridin-3-ol Chemical and Physical Properties

Names and Identifiers

    • 5-Methyl-2-phenyl-4,5,6,7-tetrahydro-2H-pyrazolo[3,4-b]pyridin-3-ol
    • Inchi: 1S/C13H15N3O/c1-9-7-11-12(14-8-9)15-16(13(11)17)10-5-3-2-4-6-10/h2-6,9,14-15H,7-8H2,1H3
    • InChI Key: CFCMNHUPCDUCDY-UHFFFAOYSA-N
    • SMILES: O=C1C2=C(NN1C1C=CC=CC=1)NCC(C)C2

Computed Properties

  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 1
  • Complexity: 358
  • XLogP3: 2.5
  • Topological Polar Surface Area: 44.4

5-Methyl-2-phenyl-4,5,6,7-tetrahydro-2H-pyrazolo[3,4-b]pyridin-3-ol Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Chemenu
CM287724-1g
5-Methyl-2-phenyl-4,5,6,7-tetrahydro-2H-pyrazolo[3,4-b]pyridin-3-ol
1707371-91-2 97%
1g
$673 2023-02-17
Chemenu
CM287724-1g
5-Methyl-2-phenyl-4,5,6,7-tetrahydro-2H-pyrazolo[3,4-b]pyridin-3-ol
1707371-91-2 97%
1g
$636 2021-08-18
Chemenu
CM287724-5g
5-Methyl-2-phenyl-4,5,6,7-tetrahydro-2H-pyrazolo[3,4-b]pyridin-3-ol
1707371-91-2 97%
5g
$1323 2021-08-18
Chemenu
CM287724-10g
5-Methyl-2-phenyl-4,5,6,7-tetrahydro-2H-pyrazolo[3,4-b]pyridin-3-ol
1707371-91-2 97%
10g
$1814 2021-08-18

Additional information on 5-Methyl-2-phenyl-4,5,6,7-tetrahydro-2H-pyrazolo[3,4-b]pyridin-3-ol

Recent Advances in the Study of 5-Methyl-2-phenyl-4,5,6,7-tetrahydro-2H-pyrazolo[3,4-b]pyridin-3-ol (CAS: 1707371-91-2)

The compound 5-Methyl-2-phenyl-4,5,6,7-tetrahydro-2H-pyrazolo[3,4-b]pyridin-3-ol (CAS: 1707371-91-2) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This heterocyclic scaffold is part of the pyrazolopyridine family, which is known for its diverse pharmacological activities, including anti-inflammatory, anticancer, and neuroprotective effects. Recent studies have focused on elucidating the compound's mechanism of action, optimizing its synthetic pathways, and exploring its efficacy in various disease models.

One of the key areas of research has been the compound's role as a modulator of kinase activity. Kinases are critical enzymes involved in signal transduction pathways, and their dysregulation is implicated in numerous diseases, particularly cancers. Preliminary in vitro studies have demonstrated that 5-Methyl-2-phenyl-4,5,6,7-tetrahydro-2H-pyrazolo[3,4-b]pyridin-3-ol exhibits selective inhibition against specific kinase targets, such as cyclin-dependent kinases (CDKs) and glycogen synthase kinase-3β (GSK-3β). These findings suggest its potential as a lead compound for the development of novel kinase inhibitors.

In addition to its kinase-modulating properties, recent investigations have explored the compound's pharmacokinetic profile. Studies utilizing high-performance liquid chromatography (HPLC) and mass spectrometry (MS) have provided insights into its metabolic stability and bioavailability. These studies indicate that the compound has favorable absorption and distribution characteristics, although further optimization may be required to enhance its half-life and reduce potential off-target effects.

Another promising avenue of research involves the compound's application in neurodegenerative diseases. Preclinical models of Alzheimer's disease have shown that 5-Methyl-2-phenyl-4,5,6,7-tetrahydro-2H-pyrazolo[3,4-b]pyridin-3-ol can attenuate neuroinflammation and reduce amyloid-beta plaque formation. These effects are believed to be mediated through its interaction with microglial cells and its ability to modulate inflammatory cytokines. While these results are preliminary, they highlight the compound's potential as a multitarget therapeutic agent.

Despite these advancements, challenges remain in the clinical translation of this compound. Issues such as synthetic scalability, toxicity profiles, and formulation stability need to be addressed. Recent efforts have focused on developing more efficient synthetic routes, with some success in reducing the number of steps and improving yields. Additionally, computational modeling and structure-activity relationship (SAR) studies are being employed to design derivatives with enhanced potency and selectivity.

In conclusion, 5-Methyl-2-phenyl-4,5,6,7-tetrahydro-2H-pyrazolo[3,4-b]pyridin-3-ol (CAS: 1707371-91-2) represents a promising candidate for further drug development. Its diverse pharmacological activities, combined with recent advancements in understanding its mechanism and optimizing its properties, make it a compound of significant interest in the chemical biology and medicinal chemistry communities. Future research should focus on overcoming the existing challenges and advancing the compound through preclinical and clinical trials.

Recommended suppliers
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Xiamen PinR Bio-tech Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Xiamen PinR Bio-tech Co., Ltd.
上海嵘奥生物技术有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
上海嵘奥生物技术有限公司
Suzhou Genelee Bio-Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Suzhou Genelee Bio-Technology Co., Ltd.
Handan Zechi Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk